Cas no 1554317-16-6 ({spiro4.5decan-1-yl}methanamine)

• Product Name: {spiro4.5decan-1-yl}methanamine
• CAS No: 1554317-16-6
• MF: C₁₁H₂₁N
• MW: 167.29114317894
• CID: 6411518
• PubChem ID: 83905650
• Update Time: 2025-11-01

{spiro4.5decan-1-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {spiro4.5decan-1-yl}methanamine
• EN300-1461661
• 1554317-16-6
• {spiro[4.5]decan-1-yl}methanamine

• Inchi： 1S/C11H21N/c12-9-10-5-4-8-11(10)6-2-1-3-7-11/h10H,1-9,12H2
• InChI Key： AJJKCPNAIGZFJP-UHFFFAOYSA-N
• SMILES： NCC1CCCC21CCCCC2

Computed Properties

• Exact Mass: 167.167399674g/mol
• Monoisotopic Mass: 167.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on {spiro4.5decan-1-yl}methanamine

Chemical Profile of Spiro4.5decan-1-yl)methanamine (CAS No. 1554317-16-6

Spiro4.5decan-1-yl)methanamine, identified by its Chemical Abstracts Service (CAS) number 1554317-16-6, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This spirocyclic amine derivative has garnered attention due to its unique structural features and potential applications in drug discovery and molecular design. The spirocyclic core, consisting of two fused rings connected by a single carbon atom, imparts distinct stereochemical properties that make it a valuable scaffold for developing novel bioactive molecules.

The molecular structure of spiro4.5decan-1-yl)methanamine encompasses a decane backbone with a spiro linkage between the fourth and fifth carbon atoms, further substituted with an amine group at the terminal position. This configuration creates a rigid yet flexible framework, allowing for diverse functionalization and interaction with biological targets. The compound’s amine functionality not only enhances its solubility in polar solvents but also provides a site for further chemical modifications, making it a versatile building block in synthetic chemistry.

In recent years, the pharmaceutical industry has shown increasing interest in spirocyclic compounds due to their ability to exhibit enhanced binding affinity and selectivity towards biological receptors. Studies have demonstrated that spirocycles can adopt multiple conformations, which contribute to their high binding efficiency and reduced off-target effects. Spiro4.5decan-1-yl)methanamine is no exception, with preliminary computational studies suggesting its potential as a ligand for enzymes and receptors involved in metabolic pathways.

One of the most compelling aspects of spiro4.5decan-1-yl)methanamine is its potential application in the development of kinase inhibitors. Kinases are critical enzymes that play a pivotal role in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases, including cancer. The spirocyclic structure of spiro4.5decan-1-yl)methanamine offers a promising scaffold for designing inhibitors that can selectively target specific kinases without affecting others. Recent advances in structure-based drug design have highlighted the importance of rigid molecular frameworks in achieving high binding affinity, making compounds like spiro4.5decan-1-yl)methanamine particularly attractive for this purpose.

Furthermore, the compound’s amine group provides a handle for covalent bonding strategies, enabling the development of probes and tools for biochemical research. In drug discovery pipelines, such functional groups are invaluable for creating linkers that can attach to biomolecules, facilitating the study of protein-protein interactions and enzyme mechanisms. The versatility of spiro4.5decan-1-yl)methanamine makes it a valuable asset in medicinal chemistry libraries, where it can be used to generate novel analogs with tailored properties.

Recent experimental studies have begun to explore the pharmacological profile of spiro4.5decan-1-yl)methanamine and its derivatives. Initial assays have shown promising results in inhibiting certain enzymatic activities relevant to inflammatory diseases and neurodegenerative disorders. The compound’s ability to modulate protein function without significant toxicity makes it an intriguing candidate for further investigation. Researchers are particularly interested in how the spirocyclic core influences the compound’s pharmacokinetic properties, such as solubility and metabolic stability, which are critical factors in drug development.

The synthesis of spiro4.5decan-1-yl)methanamine presents both challenges and opportunities for synthetic chemists. The spiro linkage requires precise control during formation to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct this complex framework efficiently. These methods not only enhance the accessibility of spiro4.5decan-1-yl)methanamine but also allow for the introduction of diverse substituents at strategic positions within the molecule.

The growing interest in spiro4.5decan-1-yl)methanamine has spurred collaborations between academic institutions and pharmaceutical companies aiming to explore its therapeutic potential further. Preclinical studies are underway to evaluate its efficacy and safety profile in animal models, with the hope of translating these findings into human trials soon. The compound’s unique structural features and promising biological activity position it as a key player in the next generation of therapeutic agents.

In conclusion,Spiro4.5decan-1-yl)methanamine (CAS No. 1554317-16-6) represents a fascinating compound with significant potential in pharmaceutical research and drug development。 Its spirocyclic structure combined with an amine group offers a versatile scaffold for designing bioactive molecules， particularly kinase inhibitors。 With ongoing studies exploring its pharmacological properties， this compound is poised to make substantial contributions to medicine。 As synthetic methodologies continue to evolve， access to derivatives like spiro4。 5decen - 1 - ylmethanimine will become more efficient， further accelerating its application in therapeutic research。